1-(2-Fluorophenyl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C18H22FN3OS/c19-16-3-1-2-4-17(16)21-18(23)20-11-14-5-8-22(9-6-14)12-15-7-10-24-13-15/h1-4,7,10,13-14H,5-6,8-9,11-12H2,(H2,20,21,23)
• InChI Key: QMYODCNFCRCPDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CC=C2F)CC3=CSC=C3
• Molecular Formula: C18H22FN3OS
• Molecular Weight: 347.5 g/mol

Description

1-(2-Fluorophenyl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea is a synthetic compound that has been studied for its potential use in scientific research. This compound is also known as "Compound 1" and has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Scientific Research Applications

Anti-acetylcholinesterase Activity

• Flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas , including compounds with piperidinyl moieties, have been synthesized and assessed for antiacetylcholinesterase activity. These compounds, designed to optimize conformational flexibility and interaction with enzyme hydrophobic binding sites, show that structural features akin to those in the specified compound could be explored for potential antiacetylcholinesterase applications, which are relevant in the context of Alzheimer's disease and other neurodegenerative conditions (J. Vidaluc, F. Calmel, D. Bigg, E. Carilla, M. Briley, 1995).

Orexin Receptor Antagonism

• Orexin receptor mechanisms have been implicated in compulsive food consumption, with research on compounds like GSK1059865 and SB-649868 (which exhibit structural features for receptor interaction similar to the specified compound) suggesting potential roles in modulating feeding, arousal, stress, and drug abuse. This indicates that compounds with related structural frameworks could be explored for their effects on orexin receptor-mediated pathways, offering potential therapeutic strategies for eating disorders and related conditions (L. Piccoli, M. M. Bonaventura, C. Cifani, Vivian J. A. Costantini, M. Massagrande, D. Montanari, Prisca Martinelli, M. Antolini, R. Ciccocioppo, M. Massi, E. Merlo-Pich, R. Fabio, M. Corsi, 2012).

Imaging and Diagnostic Applications

• The development of PET tracers , such as [(11)C]MFTC, for imaging of fatty acid amide hydrolase (FAAH) in the brain highlights the relevance of compounds with specific binding properties for diagnostic and therapeutic monitoring purposes. This suggests that derivatives of the specified compound could potentially be explored for their suitability as imaging agents, particularly in the context of neurological conditions where FAAH activity is implicated (K. Kumata, Joji Yui, A. Hatori, J. Maeda, Lin Xie, M. Ogawa, Tomoteru Yamasaki, Yuji Nagai, Yoko Shimoda, Masayuki Fujinaga, K. Kawamura, Ming-Rong Zhang, 2015).